Cas no 83345-44-2 (Boc-HoSer-OH)

Boc-HoSer-OH, also known as N-tert-Butoxycarbonyl-O-benzyl-L-serine, is a protected serine derivative widely used in peptide synthesis. This compound features a Boc (tert-butoxycarbonyl) group protecting the amino functionality and a benzyl (Bn) group protecting the hydroxyl side chain of serine, ensuring selective reactivity during solid-phase or solution-phase peptide coupling. Its high purity and stability make it ideal for constructing complex peptides while minimizing side reactions. The orthogonal protection strategy allows for sequential deprotection under mild conditions, facilitating efficient synthesis of serine-containing peptides. Boc-HoSer-OH is particularly valuable in pharmaceutical research and bioconjugation, where precise control over serine incorporation is critical. Its reliable performance and compatibility with standard peptide synthesis protocols underscore its utility in organic and medicinal chemistry applications.
Boc-HoSer-OH structure
Boc-HoSer-OH structure
Product Name:Boc-HoSer-OH
CAS No:83345-44-2
MF:C9H17NO5
MW:219.234983205795
MDL:MFCD00270243
CID:708807
PubChem ID:12140651
Update Time:2025-07-02

Boc-HoSer-OH Chemical and Physical Properties

Names and Identifiers

    • (S)-3-((tert-Butoxycarbonyl)amino)-4-hydroxybutanoic acid
    • Boc-HoSer-OH
    • (3S)-4-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • (S)-N-Boc-3-amino-4-hydroxybutyric acid
    • Butanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-, (3S)-
    • (3S)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-hydroxybutanoic acid (ACI)
    • Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-, (S)- (ZCI)
    • (3S)-3-[[(tert-Butoxy)carbonyl]amino]-4-hydroxybutanoic acid
    • (S)-3-((tert-Butoxycarbonyl)amino)-4-hydroxybutanoicacid
    • MFCD00270243
    • CS-W006934
    • (3S)-3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-butanoic acid
    • DB-342491
    • 83345-44-2
    • AKOS016003740
    • (S)-3-((Boc)amino)-4-hydroxybutanoic acid
    • DTXSID10478392
    • C76663
    • (3S)-3-[(tert-Butoxycarbonyl)amino]-4-hydroxybutanoic acid
    • SCHEMBL3682058
    • DS-17525
    • MDL： MFCD00270243
    • Inchi： 1S/C9H17NO5/c1-9(2,3)15-8(14)10-6(5-11)4-7(12)13/h6,11H,4-5H2,1-3H3,(H,10,14)(H,12,13)/t6-/m0/s1
    • InChI Key： PRSIONPHFVWSKD-LURJTMIESA-N
    • SMILES： [C@@H](CO)(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 219.11100
  • Monoisotopic Mass: 219.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 416.9°C at 760 mmHg
  • Flash Point: 205.9°C
  • Refractive Index: 1.484
  • Solubility: Dissolution (64 g/l) (25 º C),
  • PSA: 95.86000
  • LogP: 0.73760

Boc-HoSer-OH Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-HoSer-OH Pricemore >>

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Boc-HoSer-OH Production Method

Production Method 1

13726-67-5 13726-67-5
83345-44-2 83345-44-2
Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Ethyl acetate ;  2 h, rt
2.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  16 h, rt
3.1 Reagents: Cesium carbonate Solvents: Acetone ,  Water ;  3 h, rt
Reference
A new entry to polyfunctionalized 4,5-trans disubstituted oxazolidin-2-ones from L-aspartic acid
Luppi, Gianluigi; et al, Synlett, 2003, (6), 797-800

Production Method 2

104227-71-6 104227-71-6
83345-44-2 83345-44-2
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Acetone ,  Water ;  3 h, rt
Reference
A new entry to polyfunctionalized 4,5-trans disubstituted oxazolidin-2-ones from L-aspartic acid
Luppi, Gianluigi; et al, Synlett, 2003, (6), 797-800

Production Method 3

30750-74-4 30750-74-4
83345-44-2 83345-44-2
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  16 h, rt
2.1 Reagents: Cesium carbonate Solvents: Acetone ,  Water ;  3 h, rt
Reference
A new entry to polyfunctionalized 4,5-trans disubstituted oxazolidin-2-ones from L-aspartic acid
Luppi, Gianluigi; et al, Synlett, 2003, (6), 797-800

Boc-HoSer-OH Raw materials

Boc-HoSer-OH Preparation Products

Boc-HoSer-OH Related Literature

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